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Compound of Interest

Compound Name: Ethambutol-d10

Cat. No.: B12069733

This in-depth technical guide serves as a resource for researchers, scientists, and drug
development professionals, providing essential information on the core properties of
Ethambutol-d10, a deuterated analog of the antitubercular drug Ethambutol. This document
summarizes key quantitative data and illustrates the relationship between Ethambutol and its
deuterated form.

Core Quantitative Data

Ethambutol-d10 is the deuterium-labeled version of Ethambutol.[1][2][3] The incorporation of
deuterium can be a valuable tool in drug development, particularly for pharmacokinetic and
metabolic studies.[3] Below is a summary of the key quantitative data for Ethambutol-d10 and
its parent compound, Ethambutol.

Property Ethambutol-d10 Ethambutol
CAS Number 1129526-24-4[2][3][4] 74-55-5
Molecular Weight 214.37 g/mol [1][3] 204.31 g/mol [5]
Molecular Formula C10H14D10N202[1][3] C10H24N202[5]

Relationship between Ethambutol and Ethambutol-
d10
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Ethambutol-d10 is a synthetic derivative of Ethambutol where ten hydrogen atoms have been
replaced by deuterium atoms. This isotopic substitution is a key feature used in various
research applications. The following diagram illustrates this fundamental relationship.
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Relationship between Ethambutol and its deuterated form.

Mechanism of Action

Ethambutol, the parent compound of Ethambutol-d10, is a bacteriostatic agent used in the
treatment of tuberculosis.[2][6] Its primary mechanism of action involves the inhibition of
arabinosyl transferases, which are essential enzymes for the synthesis of the mycobacterial
cell wall.[2][6] This disruption of the cell wall formation ultimately hinders the growth of the
bacteria.[2][6] While Ethambutol-d10 is primarily used as a stable isotope-labeled standard in
research, it is expected to share the same fundamental mechanism of action as its non-
deuterated counterpart.

Experimental Applications

The primary application of Ethambutol-d10 is as an internal standard in analytical and
bioanalytical assays, such as mass spectrometry-based methods. These methods are crucial
for the accurate quantification of Ethambutol in biological matrices during pharmacokinetic and
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drug metabolism studies. The known stable isotope difference between Ethambutol-d10 and
Ethambutol allows for precise differentiation and measurement.

No specific experimental protocols for Ethambutol-d10 are detailed in the provided search
results. However, its use would be integral to standard protocols for pharmacokinetic analysis
of Ethambutol. A generalized workflow for such an analysis is outlined below.
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Generalized workflow for pharmacokinetic analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12069733#ethambutol-d10-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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